![molecular formula C14H14CaO10S2 B095294 Calcium bis[(2-hydroxyphenoxy)methanesulfonate] CAS No. 17139-96-7](/img/structure/B95294.png)
Calcium bis[(2-hydroxyphenoxy)methanesulfonate]
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Calcium bis[(2-hydroxyphenoxy)methanesulfonate], also known as calcium guaiacolsulfonate, is a chemical compound with the molecular formula C14H14CaO10S2 and a molecular weight of 446.5 g/mol . It is used for industrial and scientific research purposes .
Molecular Structure Analysis
The molecular structure of Calcium bis[(2-hydroxyphenoxy)methanesulfonate] is represented by the formula C14H14CaO10S2 . This indicates that the compound contains calcium, carbon, hydrogen, oxygen, and sulfur atoms.Mechanism of Action
While the specific mechanism of action for Calcium bis[(2-hydroxyphenoxy)methanesulfonate] is not detailed in the sources, methanesulfonate esters, which this compound is a type of, are known to be biological alkylating agents. Their alkyl-oxygen bonds undergo fission and react within the intracellular milieu .
Safety and Hazards
The safety data sheet for Calcium bis[(2-hydroxyphenoxy)methanesulfonate] suggests that in case of inhalation, skin contact, eye contact, or ingestion, immediate first-aid measures should be taken, including moving the victim into fresh air, washing off with soap and plenty of water, rinsing with pure water, and consulting a doctor .
Future Directions
Methanesulfonic acid (MSA), which is related to the methanesulfonate in this compound, is expected to see increased production and use in the future due to its many applications and the industrialization of a new sustainable synthesis process . This could potentially impact the future directions for compounds like Calcium bis[(2-hydroxyphenoxy)methanesulfonate].
properties
IUPAC Name |
calcium;(2-hydroxyphenoxy)methanesulfonate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C7H8O5S.Ca/c2*8-6-3-1-2-4-7(6)12-5-13(9,10)11;/h2*1-4,8H,5H2,(H,9,10,11);/q;;+2/p-2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MEZXBUZDQNVOBE-UHFFFAOYSA-L |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)O)OCS(=O)(=O)[O-].C1=CC=C(C(=C1)O)OCS(=O)(=O)[O-].[Ca+2] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14CaO10S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80647790 |
Source
|
Record name | Calcium bis[(2-hydroxyphenoxy)methanesulfonate] | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80647790 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
446.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
17139-96-7 |
Source
|
Record name | Calcium bis[(2-hydroxyphenoxy)methanesulfonate] | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80647790 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.